Cas no 1196153-54-4 (5-ethynyl-2-(trifluoromethyl)pyrimidine)
5-Ethynyl-2-(trifluoromethyl)pyrimidine is a versatile pyrimidine derivative featuring an ethynyl group at the 5-position and a trifluoromethyl substituent at the 2-position. This compound is particularly valuable in medicinal chemistry and materials science due to its reactive ethynyl moiety, which facilitates click chemistry applications such as Huisgen cycloadditions. The electron-withdrawing trifluoromethyl group enhances its utility in the synthesis of fluorinated heterocycles, contributing to improved metabolic stability and lipophilicity in drug design. Its well-defined structure and high purity make it suitable for cross-coupling reactions and as a building block for advanced pharmaceutical intermediates. The compound is typically handled under inert conditions to preserve its reactivity.
1196153-54-4 structure
Product Name:5-ethynyl-2-(trifluoromethyl)pyrimidine
CAS No:1196153-54-4
MF:C7H3F3N2
MW:172.107331514359
MDL:MFCD13189790
CID:2616575
PubChem ID:72212453
Update Time:2025-05-28
5-ethynyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-ethynyl-2-(trifluoromethyl)pyrimidine
- AB69122
- NJWZDSMEXLPWFU-UHFFFAOYSA-N
- SCHEMBL23235279
- 107-820-9
- WXB15354
- EN300-255552
- 1196153-54-4
- CS-0100905
-
- MDL: MFCD13189790
- Inchi: 1S/C7H3F3N2/c1-2-5-3-11-6(12-4-5)7(8,9)10/h1,3-4H
- InChI Key: NJWZDSMEXLPWFU-UHFFFAOYSA-N
- SMILES: FC(C1N=CC(C#C)=CN=1)(F)F
Computed Properties
- Exact Mass: 172.02483259Da
- Monoisotopic Mass: 172.02483259Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 25.8Ų
5-ethynyl-2-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337059-1g |
5-Ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95%+ | 1g |
$1976 | 2021-08-18 | |
| Chemenu | CM337059-1g |
5-Ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95%+ | 1g |
$1303 | 2023-02-03 | |
| TRC | B125373-1mg |
5-Ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B125373-2mg |
5-Ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 2mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B125373-10mg |
5-Ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 10mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-255552-0.05g |
5-ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95% | 0.05g |
$600.0 | 2024-06-19 | |
| Enamine | EN300-255552-0.1g |
5-ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95% | 0.1g |
$783.0 | 2024-06-19 | |
| Enamine | EN300-255552-0.25g |
5-ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95% | 0.25g |
$1118.0 | 2024-06-19 | |
| Enamine | EN300-255552-0.5g |
5-ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95% | 0.5g |
$1760.0 | 2024-06-19 | |
| Enamine | EN300-255552-1.0g |
5-ethynyl-2-(trifluoromethyl)pyrimidine |
1196153-54-4 | 95% | 1.0g |
$2257.0 | 2024-06-19 |
5-ethynyl-2-(trifluoromethyl)pyrimidine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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